Cas no 2171971-70-1 (3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid)

• Product Name: 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid
• CAS No: 2171971-70-1
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 5852903
• PubChem ID: 165527310
• Update Time: 2025-06-22

3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid
• EN300-1508362
• 3-(2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}ethoxy)propanoic acid
• 2171971-70-1

• Inchi： 1S/C26H30N2O6/c29-23(30)11-15-33-16-14-27-24(31)26(12-5-6-13-26)28-25(32)34-17-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,22H,5-6,11-17H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： KXIQFBVBXZHWMJ-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(C(NCCOCCC(=O)O)=O)CCCC1)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 114Ų

Additional information on 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid

Introduction to 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid (CAS No. 2171971-70-1)

3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid, identified by the CAS number 2171971-70-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a cyclopentyl ring, a fluorenyl moiety, and an amino acid derivative. The presence of these functional groups imparts unique chemical properties that make it a promising candidate for various therapeutic applications.

The structural complexity of 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid is not merely a matter of academic curiosity but also holds practical implications for drug design and development. The fluorenyl group, known for its stability and fluorescence properties, is often utilized in medicinal chemistry to enhance the pharmacokinetic profile of drug candidates. Additionally, the methoxycarbonyl (MOC) group serves as a protecting group in peptide synthesis, allowing for controlled modifications during the development process.

The cyclopentyl ring in this compound contributes to its binding affinity and solubility characteristics, making it an attractive scaffold for small-molecule drug discovery. Furthermore, the formamido and ethoxy functional groups introduce polar interactions that can be exploited to improve drug-receptor binding. These features collectively make 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid a versatile building block for the synthesis of novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging molecular modeling techniques, scientists have been able to identify potential binding sites and optimize the structure of 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid for improved efficacy. These computational studies have highlighted its potential as an inhibitor of various enzymatic targets, including kinases and proteases, which are implicated in numerous diseases.

In vitro studies have demonstrated that derivatives of this compound exhibit promising pharmacological properties. For instance, modifications to the fluorenyl group have been shown to enhance its metabolic stability while maintaining potent activity against target enzymes. Similarly, alterations to the cyclopentyl ring have been explored to improve solubility and bioavailability. These findings underscore the importance of structural optimization in developing effective therapeutics.

The role of 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid in drug discovery extends beyond its use as a scaffold. It has also been investigated as a potential prodrug or co-administered with other therapeutic agents to achieve synergistic effects. The ability to modulate its chemical properties allows researchers to tailor its behavior for specific applications, such as targeted delivery or controlled release.

One particularly intriguing aspect of this compound is its potential application in the treatment of neurological disorders. The cyclopentyl ring and fluorenyl moiety are known to cross the blood-brain barrier efficiently, making it an ideal candidate for central nervous system (CNS) drug development. Preclinical studies have suggested that derivatives of this compound may exhibit neuroprotective effects by modulating key signaling pathways involved in neurodegeneration.

The synthesis of 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid presents both challenges and opportunities for synthetic chemists. The complexity of its structure requires careful planning and precise execution to ensure high yields and purity. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a larger scale. Techniques such as solid-phase peptide synthesis (SPPS) and flow chemistry have been particularly useful in streamlining the synthetic process.

The pharmacokinetic profile of 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid is another area of active investigation. Studies have shown that modifications to its structure can significantly impact its absorption, distribution, metabolism, and excretion (ADME) properties. By optimizing these parameters, researchers can enhance the compound's bioavailability and reduce potential side effects.

The future prospects for 3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid are vast and exciting. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that target them effectively. This compound represents a prime example of how structural complexity can be leveraged to develop innovative therapeutics.

In conclusion,3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid (CAS No. 2171971-70-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an attractive candidate for various therapeutic applications, particularly in the treatment of neurological disorders. As research continues to uncover new insights into its biological activity and pharmacokinetic properties,3-(2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}ethoxy)propanoic acid is poised to play a crucial role in the next generation of innovative therapeutics.